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Compound of Interest

Compound Name: AH 7563

Cat. No.: B162112 Get Quote

Disclaimer: Specific disposal procedures for AH 7563 are not readily available in public

documentation. As an analytical reference standard categorized as an opioid with unknown

physiological and toxicological properties, AH 7563 must be handled and disposed of as a

hazardous chemical.[1] The following guidelines are based on established best practices for

the management of hazardous and unknown laboratory chemicals. Always consult with your

institution's Environmental Health & Safety (EHS) department for specific protocols and

regulatory compliance.

Essential Safety and Logistical Information
AH 7563, with the chemical name N-[[1-(dimethylamino)cyclohexyl]methyl]-benzamide, is

intended for research and forensic applications only and is not for human or veterinary use.

Due to the lack of comprehensive toxicity data, it is imperative to treat this compound with the

utmost caution, assuming high potency and toxicity.
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Property Value

Formal Name
N-[[1-(dimethylamino)cyclohexyl]methyl]-

benzamide

CAS Number 63886-94-2

Molecular Formula C₁₆H₂₄N₂O

Formula Weight 260.4

Purity ≥98%

Formulation A crystalline solid

Storage -20°C

Stability ≥ 5 years

Source: Cayman Chemical[2]

Step-by-Step Disposal Protocol for AH 7563
This protocol provides a general framework for the safe disposal of AH 7563. Adherence to

institutional and local regulations is mandatory.

Personal Protective Equipment (PPE)
Before handling AH 7563 for any purpose, including disposal, ensure the following PPE is

worn:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect from skin contact.

Respiratory Protection: If there is a risk of aerosolization or if handling outside of a ventilated

enclosure, a respirator may be necessary. Consult your institution's EHS for specific

guidance.
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Waste Segregation and Labeling
Proper segregation and labeling are critical to prevent accidental mixing of incompatible wastes

and to ensure safe handling by disposal personnel.

Segregation: Do not mix AH 7563 waste with other chemical waste streams unless explicitly

permitted by your EHS department. Keep it separate from non-hazardous trash and sharps

containers.

Labeling: All containers with AH 7563 waste must be clearly labeled as "Hazardous Waste."

The label should include:

The full chemical name: N-[[1-(dimethylamino)cyclohexyl]methyl]-benzamide

CAS Number: 63886-94-2

The words "Toxic" and "Opioid"

An accumulation start date

The name of the principal investigator or laboratory contact

Containment and Storage
Proper containment and storage are essential to prevent environmental release and accidental

exposure.

Primary Container: Use a leak-proof, chemically compatible container with a secure screw-

top lid. For solid waste, the original manufacturer's container can be used.

Secondary Containment: Always place the primary waste container within a larger,

unbreakable secondary container, such as a plastic tub, to contain any potential leaks or

spills.[3]

Storage Location: Store the contained waste in a designated and secure satellite

accumulation area within the laboratory.[2][4] This area should be away from general traffic,

heat sources, and incompatible materials.
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Spill Management
In the event of a spill, the following general procedure should be followed:

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Ventilate: Ensure adequate ventilation to minimize inhalation exposure.

Absorb: For small spills, use an appropriate chemical absorbent pad or spill kit material to

cover the spill.

Clean: Carefully collect the absorbent material and any contaminated debris.

Dispose: Place all cleanup materials in a designated hazardous waste container and label it

accordingly.

Report: Report the spill to your laboratory supervisor and EHS department.

Final Disposal
Under no circumstances should AH 7563 be disposed of in the regular trash or poured down

the drain.[5][6]

Contact EHS: The only acceptable method for the final disposal of AH 7563 is through your

institution's Environmental Health & Safety department or a licensed hazardous waste

contractor.

Incineration: High-temperature incineration is the preferred method for the destruction of

opioids and other hazardous pharmaceutical waste to ensure they are rendered non-

retrievable.[7]

Experimental Workflows and Logical Relationships
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical with unknown toxicity, such as AH 7563.
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Caption: Disposal workflow for research chemicals with unknown toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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